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Compound of Interest

Compound Name: Desmethyl-VS-5584

Cat. No.: B607069 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Desmethyl-VS-5584 could not be located in

publicly available resources. The following guidance is based on general best practices for

handling potent kinase inhibitors and other hazardous research chemicals. It is imperative to

obtain the compound-specific SDS from your supplier for complete and accurate safety

information. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and protocols.

Desmethyl-VS-5584 is a potent PI3K/mTOR kinase inhibitor intended for research use only.

Due to its potential biological activity, it should be handled with a high degree of caution,

assuming it is a hazardous compound.

Data Presentation
For clarity and easy comparison, all quantitative data regarding the storage and stability of

Desmethyl-VS-5584 are summarized in the table below.

Table 1: Storage and Stability of Desmethyl-VS-5584
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Form
Storage
Temperature

Stability Source

Powder -20°C Up to 24 months [1]

In DMSO 4°C Up to 2 weeks [1]

In DMSO -80°C Up to 6 months [1][2][3]

The following table outlines the recommended Personal Protective Equipment (PPE) for

handling Desmethyl-VS-5584, based on general protocols for potent compounds.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Essential to protect eyes from

splashes of solutions or

accidental aerosolized powder.

Hand Protection Nitrile gloves

Double gloving is highly

recommended, especially

when handling the neat

compound or concentrated

solutions, to provide an extra

layer of protection against

contamination. Gloves should

be changed immediately if they

become contaminated.

Body Protection Laboratory coat

A disposable, fluid-resistant lab

coat is preferred to prevent

contamination of personal

clothing.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

minimize the risk of inhaling

fine particles.

Experimental Protocols: Safe Handling Procedures
The following step-by-step procedures are designed to minimize exposure and ensure a safe

laboratory environment when working with Desmethyl-VS-5584.

Receiving and Inspection
Upon receipt of the compound, inspect the external packaging for any signs of damage or

leakage.
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Wear appropriate PPE, including a lab coat, single-use gloves, and safety glasses, during

the inspection process.

If the integrity of the package is compromised, do not open it. Isolate the package, preferably

in a chemical fume hood, and immediately notify your institution's EHS department.

Storage
Store the compound in a tightly sealed and clearly labeled container in a designated, secure,

and well-ventilated area.

For long-term storage of the powder, maintain a temperature of -20°C.[1]

The storage location should be clearly marked with a warning sign indicating the presence of

a potent or hazardous compound.

Weighing and Aliquoting
Note: All manipulations of the solid compound must be performed in a certified chemical fume

hood or a Class II Biosafety Cabinet (BSC) to control exposure.

Preparation: Before beginning, ensure the work area within the fume hood is clean and

uncluttered. Cover the work surface with disposable, absorbent bench paper.

PPE: At a minimum, wear a lab coat, double nitrile gloves, and safety glasses. The use of an

N95 respirator is strongly recommended to prevent inhalation of any aerosolized powder.

Handling:

Allow the container of Desmethyl-VS-5584 to equilibrate to room temperature before

opening to prevent condensation of moisture, which could affect the stability of the

compound.

Carefully open the container and use a dedicated, clean spatula to weigh the desired

amount of powder.

Handle the powder gently to avoid creating dust. In the event of a spill, decontaminate the

area immediately as described in the decontamination section.
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After weighing, securely close the primary container and return it to the correct storage

conditions.

Solution Preparation
Note: This procedure should also be conducted within a certified chemical fume hood.

Solvent: Utilize a solvent appropriate for your experimental needs, such as DMSO.

Procedure:

Slowly add the solvent to the vessel containing the pre-weighed Desmethyl-VS-5584
powder.

Securely cap the vessel and mix gently until the compound is completely dissolved.

If preparing a stock solution, it is best practice to aliquot it into smaller, single-use vials.

This minimizes the number of freeze-thaw cycles, which can degrade the compound.

Storage of Solutions: Store stock solutions at -80°C for up to six months or at 4°C for up to

two weeks.[1][3]

Operational and Disposal Plans
A comprehensive plan for decontamination and waste disposal is critical for maintaining a safe

laboratory.

Decontamination
For minor spills of the powder, gently cover the spill with a damp paper towel to prevent the

powder from becoming airborne. Then, wipe the area with a suitable decontaminating

solution (e.g., a 1% sodium hypochlorite solution), followed by a wipe-down with 70%

ethanol.

For liquid spills, absorb the liquid with absorbent pads, and then decontaminate the affected

surface as described above.
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All materials used for decontamination, including paper towels and absorbent pads, must be

disposed of as hazardous waste.

Waste Disposal
Solid Waste:

All disposable items that have come into contact with Desmethyl-VS-5584, such as

gloves, weighing paper, pipette tips, and vials, must be collected in a dedicated and clearly

labeled hazardous waste container.

Liquid Waste:

Unused solutions and contaminated solvents should be collected in a sealed and clearly

labeled hazardous waste container. Do not mix this waste with other chemical waste

streams unless this is an approved practice by your EHS department.

Container Disposal:

Empty containers that held the solid compound should be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container

can then be disposed of in accordance with your institution's guidelines.

Waste Pickup: Contact your institution's EHS department to schedule the pickup and proper

disposal of all generated hazardous waste.

Mandatory Visualization
Safe Handling Workflow for Desmethyl-VS-5584
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Caption: A workflow diagram illustrating the key steps for the safe handling of Desmethyl-VS-
5584.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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